3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid

• IUPAC Name: [3-chloro-2-(trifluoromethyl)pyridin-4-yl]boronic acid
• InChI: InChI=1S/C6H4BClF3NO2/c8-4-3(7(13)14)1-2-12-5(4)6(9,10)11/h1-2,13-14H
• InChI Key: BHGMPCZZRNOXRF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=NC=C1)C(F)(F)F)Cl)(O)O
• Molecular Formula: C6H4BClF3NO2
• Molecular Weight: 225.36 g/mol

Description

3-Chloro-2-(trifluoromethyl)pyridine-4-boronic acid (3C2TFPBA) is a novel boronic acid derivative that has the potential to be used in various scientific applications. It is a chemical compound that is made up of a chlorine atom, two trifluoromethyl groups, and a pyridine ring. It is a colorless solid that is insoluble in water and has a melting point of 110°C. Due to its unique structure, 3C2TFPBA has been extensively studied in recent years for its potential use in organic synthesis, biochemistry, and medicinal chemistry.

Scientific Research Applications

3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid has been studied for its potential use in various scientific applications. It has been used as a catalyst in the synthesis of a variety of compounds, such as polymers, peptides, and small molecules. It has also been used in the synthesis of biologically active compounds, such as antibiotics and antiviral agents. Furthermore, 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid has been used in the development of new synthetic methods, such as the Suzuki-Miyaura cross-coupling reaction.

Mechanism of Action

The mechanism of action of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid is not yet fully understood. However, it is believed that the boronic acid group of the compound is responsible for its catalytic activity. The boronic acid group can act as a Lewis acid, which can facilitate the formation of a transition state in the reaction, thus increasing the reaction rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid are not yet fully understood. However, it has been shown to be non-toxic and non-irritating to mammalian cells in vitro.

Advantages and Limitations for Lab Experiments

The use of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid in lab experiments has a number of advantages. It is a relatively inexpensive reagent, and the reaction conditions are mild, making it suitable for use in a wide range of reactions. Furthermore, it is easy to handle and store, and it is non-toxic and non-irritating. However, 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid is not suitable for use in reactions that require high temperatures, as it has a low melting point.

Future Directions

The potential applications of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid are still being explored. In the future, it could be used in the synthesis of new drugs or other biologically active compounds. It could also be used in the development of new synthetic methods, such as the Suzuki-Miyaura cross-coupling reaction. Furthermore, further research could be conducted to explore the biochemical and physiological effects of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid. Finally, more research could be conducted to explore the potential uses of 3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid in other areas, such as materials science and nanotechnology.

Synthesis Methods

3-Chloro-2-(trifluorormethyl)pyridine-4-boronic acid is synthesized using a reaction between 3-chloropyridine-4-boronic acid and trifluoromethyl iodide in the presence of a palladium catalyst. The reaction is conducted in an aqueous solution of sodium bicarbonate at a temperature of 120°C for two hours. The product is then isolated and purified by column chromatography.